Cas no 262350-51-6 (Debenzoylgalloylpaeoniflorin)

• Product Name: Debenzoylgalloylpaeoniflorin
• CAS No: 262350-51-6
• MF: C₂₃H₂₈O₁₄
• MW: 528.460028648376
• CID: 3164533
• PubChem ID: 101001427
• Update Time: 2025-10-14

Debenzoylgalloylpaeoniflorin Chemical and Physical Properties

Names and Identifiers

• Debenzoylgalloylpaeoniflorin
• 262350-51-6
• AKOS040762990
• [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(1R,2S,3R,5R,6R,8S)-6-hydroxy-2-(hydroxymethyl)-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-3-yl]oxy]oxan-2-yl]methyl 3,4,5-trihydroxybenzoate

• Inchi： 1S/C23H28O14/c1-20-6-22(32)12-4-23(20,21(12,7-24)19(36-20)37-22)35-18-16(30)15(29)14(28)11(34-18)5-33-17(31)8-2-9(25)13(27)10(26)3-8/h2-3,11-12,14-16,18-19,24-30,32H,4-7H2,1H3/t11-,12-,14-,15+,16-,18+,19-,20+,21+,22-,23+/m1/s1
• InChI Key： VUMDOEIOARUSRC-PUFBVGNSSA-N
• SMILES： O1[C@H]2[C@]3(CO)[C@@H]4[C@](C[C@@]1(C)[C@]3(C4)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C3C=C(C(=C(C=3)O)O)O)=O)O1)O)O)O)(O)O2

Computed Properties

• Exact Mass: 528.14790556g/mol
• Monoisotopic Mass: 528.14790556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 938
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 225Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.9±0.1 g/cm3
• Boiling Point: 853.1±65.0 °C at 760 mmHg
• Flash Point: 293.4±27.8 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Debenzoylgalloylpaeoniflorin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides